Cas no 127256-73-9 (1,1,1,3,3,4,4,4-octafluorobutan-2-ol)
127256-73-9 structure
Product Name:1,1,1,3,3,4,4,4-octafluorobutan-2-ol
CAS No:127256-73-9
MF:C4H2F8O
MW:218.04530954361
MDL:MFCD00192365
CID:103193
PubChem ID:4407544
Update Time:2025-04-18
1,1,1,3,3,4,4,4-octafluorobutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol,1,1,1,3,3,4,4,4-octafluoro-
- 1,1,1,3,3,4,4,4-octafluorobutan-2-ol
- 1,1,1,3,3,4,4,4-Octafluoro-2-butanol
- 2-Butanol,1,1,1,3,3,4,4,4-octafluoro
- perfluoromethyl perfluoroethylcarbinol
- 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL, 99 %
- AKOS040767208
- NS00018747
- EN300-1938920
- ZVXAXABPTOPGDK-UHFFFAOYSA-N
- 127256-73-9
- SCHEMBL696951
- DTXSID40402943
-
- MDL： MFCD00192365
- Inchi： 1S/C4H2F8O/c5-2(6,4(10,11)12)1(13)3(7,8)9/h1,13H
- InChI Key： ZVXAXABPTOPGDK-UHFFFAOYSA-N
- SMILES： FC(C(F)(F)F)(C(C(F)(F)F)O)F
Computed Properties
- Exact Mass: 217.99800
- Monoisotopic Mass: 217.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: 。
- Density: 1.655 g/mL at 25 °C(lit.)
- Flash Point: 50 °F
- Refractive Index: n20/D 1.3(lit.)
- PSA: 20.23000
- LogP: 2.10720
- Solubility: 。
- Vapor Pressure: 1.7 psi ( 20 °C)
1,1,1,3,3,4,4,4-octafluorobutan-2-ol Security Information
- Hazardous Material transportation number：UN 1987 3/PG 2
- WGK Germany：3
- Hazard Category Code： 10-36/37/38
- Safety Instruction： S16; S26; S36/37/39
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：3.1
- HazardClass：3.1
- PackingGroup：II
- Safety Term：3.1
- Packing Group：II
- Risk Phrases：R10; R36/37/38
1,1,1,3,3,4,4,4-octafluorobutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1938920-0.05g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 0.05g |
$792.0 | 2023-09-17 | ||
| Enamine | EN300-1938920-0.1g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 0.1g |
$829.0 | 2023-09-17 | ||
| Enamine | EN300-1938920-0.25g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 0.25g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1938920-0.5g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 0.5g |
$905.0 | 2023-09-17 | ||
| Enamine | EN300-1938920-1.0g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 1g |
$943.0 | 2023-05-25 | ||
| Enamine | EN300-1938920-2.5g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 2.5g |
$1848.0 | 2023-09-17 | ||
| Enamine | EN300-1938920-5.0g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 5g |
$2732.0 | 2023-05-25 | ||
| Enamine | EN300-1938920-10.0g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 10g |
$4052.0 | 2023-05-25 | ||
| Enamine | EN300-1938920-1g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-1938920-5g |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol |
127256-73-9 | 5g |
$2732.0 | 2023-09-17 |
1,1,1,3,3,4,4,4-octafluorobutan-2-ol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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